Acetamide, N-[2-[4-(acetyloxy)phenyl]ethyl]-
Acetamide, N-[2-[4-(acetyloxy)phenyl]ethyl]-
N,O-Diacetyltyramine is a fungal metabolite that has been found in P. endophytica and has diverse biological activities. It is active against a panel of 13 bacteria (MICs = 8-128 µg/ml), as well as a panel of nine fungi (MICs = 64-256 µg/ml). N,O-Diacetyltyramine is cytotoxic to MDA-MB-231, HeLa, MCF-7, and OAW42 cancer cells when used at concentrations ranging from 10 to 5,000 nM. It is larvicidal against A. aegypti, A. albimanus, and C. quinquefasciatus mosquitos (LC50s = 724.8, 403.1, and 506.7 ppm, respectively).
Brand Name:
Vulcanchem
CAS No.:
14383-56-3
VCID:
VC20993336
InChI:
InChI=1S/C12H15NO3/c1-9(14)13-8-7-11-3-5-12(6-4-11)16-10(2)15/h3-6H,7-8H2,1-2H3,(H,13,14)
SMILES:
CC(=O)NCCC1=CC=C(C=C1)OC(=O)C
Molecular Formula:
C12H15NO3
Molecular Weight:
221.25 g/mol
Acetamide, N-[2-[4-(acetyloxy)phenyl]ethyl]-
CAS No.: 14383-56-3
Cat. No.: VC20993336
Molecular Formula: C12H15NO3
Molecular Weight: 221.25 g/mol
* For research use only. Not for human or veterinary use.
![Acetamide, N-[2-[4-(acetyloxy)phenyl]ethyl]- - 14383-56-3](/images/no_structure.jpg)
Specification
| Description | N,O-Diacetyltyramine is a fungal metabolite that has been found in P. endophytica and has diverse biological activities. It is active against a panel of 13 bacteria (MICs = 8-128 µg/ml), as well as a panel of nine fungi (MICs = 64-256 µg/ml). N,O-Diacetyltyramine is cytotoxic to MDA-MB-231, HeLa, MCF-7, and OAW42 cancer cells when used at concentrations ranging from 10 to 5,000 nM. It is larvicidal against A. aegypti, A. albimanus, and C. quinquefasciatus mosquitos (LC50s = 724.8, 403.1, and 506.7 ppm, respectively). |
|---|---|
| CAS No. | 14383-56-3 |
| Molecular Formula | C12H15NO3 |
| Molecular Weight | 221.25 g/mol |
| IUPAC Name | [4-(2-acetamidoethyl)phenyl] acetate |
| Standard InChI | InChI=1S/C12H15NO3/c1-9(14)13-8-7-11-3-5-12(6-4-11)16-10(2)15/h3-6H,7-8H2,1-2H3,(H,13,14) |
| Standard InChI Key | RNDRBPVTMKQIBA-UHFFFAOYSA-N |
| SMILES | CC(=O)NCCC1=CC=C(C=C1)OC(=O)C |
| Canonical SMILES | CC(=O)NCCC1=CC=C(C=C1)OC(=O)C |
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